Cas no 81-55-0 (1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione)

1,8-dihydroxy-4,5-dinitroanthraquinone (ardp0006; dhdne) is a potent inhibitor of the serine protease ns2b/3, a dengue virus protein μ M and 4.2 μ M. Meanwhile, 1,8-dihydroxy-4,5-dinitroanthraquinone at 4.2-432 μ M, which inhibited the cleavage of NS2B / 3 in BHK-21 cells

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione structure

81-55-0 structure

Product Name:1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione

CAS No:81-55-0

Molecular Formula:C₁₄H₆N₂O₈

Molecular Weight:330.206043720245

MDL:MFCD00019149

CID:34252

PubChem ID:87569107

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Properties

Names and Identifiers

- 1,8-Dihydroxy-4,5-dinitroanthraquinone
- 1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione
- 1,8 DIHYDROXY 4,5 DINITRO AQ
- 1,8-Dihydroxy-4,5-di
- 1,8-dihydroxy-4,5-dinitroanthracene-9,10-dione
- 1,8-Dihydroxy-4,5-dinitro-anthrachinon
- 1,8-dihydroxy-4,5-dinitro-anthraquinon
- 1,8-dihydroxy-4,5-dinitro-anthraquinone
- 4,5 DINITROCHRYSAZINE
- 4,5-dinitro-1,8-dihydroxyanthraquinone
- 4,5-Dinitrochrysazin
- 4,5-Dinitrodanthron
- Dihydroxy-4,5-dinitroanthraquinone
- ARDP0006
- 9,10-Anthracenedione, 1,8-dihydroxy-4,5-dinitro-
- 1,8-Dinitro-4,5-dihydroxyanthraquinone
- 4,5-Dihydroxy-1,8-dinitroanthraquinone
- Anthraquinone, 1,8-dihydroxy-4,5-dinitro-
- HEO6302D6D
- GJCHQJDEYFYWER-UHFFFAOYSA-N
- 9,10-Anthracenedione,1,8-dihydroxy-4,5-dini
- D90099
- AI3-62955
- 1,8-dihydroxy-4,5-dinitroanthraquinon
- NSC81256
- LS-1810
- Q-200091
- 81-55-0
- DTXSID0025076
- 1,8-Dihydroxy-4,5-dinitroanthra-9,10-quinone
- SR-01000323862
- SCHEMBL186885
- 4,8-dinitroanthraquinone
- 1,8-Dihydroxy-4,5-dinitro-9,10-anthraquinone
- 1,8-dihydroxy-4,5-dinitro-9,10-dihydroanthracene-9,10-dione
- HY-121138
- Anthraquinone,8-dihydroxy-4,5-dinitro-
- NCGC00091217-02
- SR-01000323862-1
- 9, 1,8-dihydroxy-4,5-dinitro-
- CHEMBL1535689
- NCI-C60742
- NCGC00091217-04
- D2697
- UNII-HEO6302D6D
- FT-0631367
- InChI=1/C14H6N2O8/c17-7-3-1-5(15(21)22)9-11(7)14(20)12-8(18)4-2-6(16(23)24)10(12)13(9)19/h1-4,17-18
- AS-67364
- CCRIS 4796
- DTXCID005076
- AKOS015856377
- NCGC00091217-03
- NCGC00258279-01
- Q27279889
- 1,8-Dihydroxy-4,5-dinitro Anthraquinone
- 0-08-00-00460 (Beilstein Handbook Reference)
- 1,8-Dihydroxy-4,5-dinitroanthraquinone, 97%
- NCGC00258279-02
- CAS-81-55-0
- CS-0079532
- A840157
- DIHYDROXY-4,5-DINITROANTHRAQUINONE, 1,8-
- BRN 2182054
- NSC 81256
- AC-11721
- WLN: L C666 BVIVJ DQ GNW KNW NQ
- NCGC00091217-01
- MFCD00019149
- Tox21_200725
- BDBM50578686
- NSC-81256
- NCI-C-60742
- 9,10-Anthracenedione,1,8-dihydroxy-4,5-dinitro-
- 1,8-Dihydroxy-4,5-dinitroanthra-9,10-quinone #
- Chrysazin, 4,5-dinitro-
- EINECS 201-360-3
- NS00038135
- 1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione (ACI)
- Anthraquinone, 1,8-dihydroxy-4,5-dinitro- (6CI, 7CI, 8CI)
- Chrysazin, 4,5-dinitro- (5CI)
- ARDP 0006
- DB-056537
- +Expand
- MDL： MFCD00019149
- InChIKey： GJCHQJDEYFYWER-UHFFFAOYSA-N
- Inchi： 1S/C14H6N2O8/c17-7-3-1-5(15(21)22)9-11(7)14(20)12-8(18)4-2-6(16(23)24)10(12)13(9)19/h1-4,17-18H
- SMILES： O=C1C2C(=CC=C(C=2C(=O)C2C1=C(C=CC=2[N+](=O)[O-])O)[N+](=O)[O-])O
- BRN： 2182054

Computed Properties

Exact Mass: 330.01200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 0
Monoisotopic Mass: 330.01241515g/mol
Heavy Atom Count: 24
Complexity: 549
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Tautomer Count: 9
Surface Charge: 0
Topological Polar Surface Area: 166

Experimental Properties

LogP: 2.73600
PSA: 166.24000
Refractive Index: 1.5910 (estimate)
Boiling Point: 467.67°C (rough estimate)
Melting Point: 225 °C (dec.) (lit.)
Color/Form: Uncertain
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Uncertain
Density: 1.4944 (rough estimate)

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Security Information

Symbol: GHS07
RTECS：CB6700000
WGK Germany：3
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0052P8-1g	9,10-Anthracenedione,1,8-dihydroxy-4,5-dinitro-	81-55-0	95%	1g	$45.00	2024-04-21
A2B Chem LLC	AC35980-100mg	9,10-Anthracenedione,1,8-dihydroxy-4,5-dinitro-	81-55-0	97%	100mg	$24.00
Aaron	AR0052XK-250mg	9,10-Anthracenedione,1,8-dihydroxy-4,5-dinitro-	81-55-0		250mg	$10.00
Chemenu	CM191700-5g	1,8-dihydroxy-4,5-dinitroanthracene-9,10-dione	81-55-0	97%	5g	$60	2024-07-23
eNovation Chemicals LLC	D107830-5g	1,8-DIHYDROXY-4,5-DINITROANTHRAQUINONE	81-55-0	97%	5g	$200	2022-09-07
MedChemExpress	HY-121138-100mg	1,8-Dihydroxy-4,5-dinitroanthraquinone	81-55-0	98.00%	100mg	￥200
TRC	D450190-2.5g	1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione	81-55-0		2.5g	$ 138.00	2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B25032-10g	1,8-Dihydroxy-4,5-dinitroanthraquinone, 97%	81-55-0	97%	10g	￥407.00	2023-03-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154572-10g	1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione	81-55-0	>98.0%(HPLC)	10g	¥298.90	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1150172-100mg	1,8-Dihydroxy-4,5-dinitroanthraquinone	81-55-0	98%	100mg	￥260.00

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Synthesis

Synthetic Circuit 1

117-10-2

81-55-0

Reaction Conditions

1.1 Reagents: Nitric acid , Fuming sulfuric acid , Boric acid (H3BO3)

Reference

An improved practical synthesis of leuco-1,4,5,8-tetrahydroxyanthraquinone

Chang, Pong; et al, Synthetic Communications, 1995, 25(13), 1893-900

Synthetic Circuit 2

117-10-2

81-55-0

Reaction Conditions

1.1 Reagents: Sulfuric acid , Nitric acid , Boric acid (H3BO3)

Reference

An improved practical synthesis of 1,8-dihydroxy-4,5-dinitroanthraquinone

Chang, Pong, Zhonghua Yaoxue Zazhi, 1993, 45(6), 619-22

Synthetic Circuit 3

2475-45-8

81-55-0

Reaction Conditions

1.1 Reagents: Oxygen ; 10 min, rt

Reference

Dense coating structures in magnetron sputtering using magnetically guided anodes

Sgrilli, T.; et al, Annual Technical Conference Proceedings - Society of Vacuum Coaters, 2017, 60, 165-171

Synthetic Circuit 4

117-10-2

81-55-0

39003-36-6

Reaction Conditions

1.1 Reagents: Fuming nitric acid , Boric acid (H3BO3)

Reference

An improved procedure for the preparation of 4,5-dinitrochrysazin

Chang, Pong, Synthetic Communications, 1994, 24(7), 931-7

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1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Related Literature

1. 795. Purines, pyrimidines, and glyoxalines. Part IV. Cyanouracils from amines and amino-acids

M. R. Atkinson,G. Shaw,R. N. Warrener J. Chem. Soc. 1956 4118
2. Reactivity of rhenium(I) pseudo-allyl complexes with heterocumulenes such as RNCS (R = Me or Ph, p-MeC6H4) and PhNCO. Part 1. Crystal structure determination of two isostructural monothio- and dithio-carbamate rhenium(I) complexes co-crystallized as [Re(CO)2(PPh3)2{SC(NHPh)–S}]·[Re(CO)2(PPh3)2{O–C(NHPh)S}]

Roberto Rossi,Andrea Marchi,Adriano Duatti,Luciano Magon,Umberto Casellato,Rodolfo Graziani J. Chem. Soc. Dalton Trans. 1987 2299
3. Synthesis of tetrasubstituted propargylamines from cyclohexanone by solvent-free copper(ii) catalysis

Zachary L. Palchak,Daniel J. Lussier,Conor J. Pierce,Catharine H. Larsen Green Chem. 2015 17 1802
4. Transition metal coordination complexes of chrysazin

Patrick J. Beldon,Sebastian Henke,Bartomeu Monserrat,Satoshi Tominaka,Norbert Stock,Anthony K. Cheetham CrystEngComm 2016 18 5121
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7. Oligosaccharides elevate the gelatinization temperature of wheat starch more than sucrose, paving the way for their use in reduced sugar starch-based formulations

Travest J. Woodbury,Lisa J. Mauer Food Funct. 2022 13 10248
8. 1H quantitative NMR and UHPLC-MS analysis of seized MDMA/NPS mixtures and tablets from night-club venues

Husain A. Naqi,Stephen?M. Husbands,Ian S. Blagbrough Anal. Methods 2019 11 4795
9. Rhodium(iii)-catalyzed oxidative cross-coupling of benzoxazinones with styrenes via C–H activation

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10. Ab initio Gibbs ensemble Monte Carlo simulations of the liquid–vapor equilibrium and the critical point of sodium

Zhi Li,Christophe Winisdoerffer,Fran?ois Soubiran,Razvan Caracas Phys. Chem. Chem. Phys. 2021 23 311

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Cas no 81-55-0 (1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione)

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Security Information

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Price

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Raw materials

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Preparation Products

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Suppliers

1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione Related Literature

Related Categories

81-55-0 (1,8-Dihydroxy-4,5-dinitro-9,10-anthracenedione) Related Products